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Compound of Interest

Compound Name: 2,3,4-Trimethoxybenzaldehyde

Cat. No.: B7760830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3,4-Trimethoxybenzaldehyde is a versatile aromatic aldehyde that is valued in the fragrance

industry for its unique and pleasant aromatic profile.[1][2] This document provides detailed

application notes and protocols for the use of 2,3,4-Trimethoxybenzaldehyde in fragrance

applications, aimed at researchers, scientists, and professionals in the field. The information

provided covers its olfactory properties, synthesis, quality control, and application in fragrance

formulations.

Physicochemical Properties
2,3,4-Trimethoxybenzaldehyde is a white to light yellow crystalline powder under standard

conditions.[1] It is soluble in organic solvents such as ethanol and acetone, but only sparingly

soluble in water.[1] It is stable under normal temperatures and pressures.[1][3]
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Property Value Source

Chemical Formula C₁₀H₁₂O₄ [1][4][5]

Molecular Weight 196.20 g/mol [4][5]

CAS Number 2103-57-3 [1][4][5]

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 38-40 °C [4][6]

Boiling Point 168-170 °C at 12 mmHg [6]

Solubility

Soluble in ethanol and

acetone; sparingly soluble in

water.

[1]

Olfactory Properties
2,3,4-Trimethoxybenzaldehyde is characterized by a strong, sweet, and floral odor.[1] Its

distinctive aromatic profile makes it a valuable ingredient for creating nuanced and complex

scents in a variety of fragrance compositions.[7]

Olfactory Parameter Description

Odor Type Sweet, Floral

Odor Description
A pleasant and strong aroma with distinct sweet

and floral characteristics.

Odor Threshold Data not publicly available.

Tenacity Data not publicly available.

Applications in Fragrance Formulations
Due to its sweet and floral character, 2,3,4-Trimethoxybenzaldehyde is a versatile ingredient

in the fragrance industry.[1][2] It can be used to impart a unique scent profile to a wide array of

consumer products.[2]
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Types of Fragrances:

While specific commercial examples are proprietary, based on its scent profile, it is well-suited

for:

Floral Bouquets: To enhance and add complexity to white floral or mixed floral fragrances.

Oriental Blends: To provide a sweet, balsamic undertone.

Gourmand Compositions: To add a sweet, almost edible nuance.

Aldehydic Fragrances: To contribute to the characteristic bright and effervescent top notes.[8]

Recommended Use Levels:

Specific concentrations in final products are proprietary information of fragrance houses.

However, as with many potent aromatic aldehydes, it is likely used in trace to low percentages

in a fragrance concentrate, with the exact amount depending on the desired olfactory effect.

Experimental Protocols
Protocol 1: Synthesis of 2,3,4-Trimethoxybenzaldehyde
from Pyrogallol
This protocol is adapted from a patented method for the synthesis of 2,3,4-
Trimethoxybenzaldehyde.[4]

Step 1: Methylation of Pyrogallol to 1,2,3-Trimethoxybenzene

In a three-necked flask equipped with a stirrer and cooling bath, dissolve 100g of pyrogallol

in 200g of water.

While stirring at room temperature, simultaneously add 365g of dimethyl sulfate and 400g of

30% sodium hydroxide solution dropwise.

After the addition is complete, maintain the reaction mixture at 45°C for 30 minutes.

Allow the mixture to stand and separate into layers.
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Collect the upper organic layer and wash it with water until neutral to obtain the intermediate,

1,2,3-trimethoxybenzene.

Step 2: Formylation of 1,2,3-Trimethoxybenzene

In a three-necked flask equipped with a stirrer and heating mantle, add 120g of the 1,2,3-

trimethoxybenzene obtained in Step 1 and 120g of dimethylformamide (DMF).

Slowly add 240g of phosphorus oxychloride dropwise.

After the addition is complete, heat the reaction mixture to 70-80°C and maintain this

temperature for 10 hours.

Cool the reaction mixture and pour it into 500g of ice water to hydrolyze.

Extract the aqueous mixture three times with 300ml of ethyl acetate.

Combine the ethyl acetate extracts and recover the solvent under reduced pressure.

Purify the crude product by vacuum distillation, collecting the fraction that crystallizes on

cooling to yield 2,3,4-Trimethoxybenzaldehyde.

Protocol 2: Quality Control using Gas Chromatography-
Mass Spectrometry (GC-MS)
This is a general method adaptable for the purity analysis of 2,3,4-Trimethoxybenzaldehyde,

based on protocols for similar aromatic aldehydes.[9]
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GC-MS Parameter Setting

Column
HP-5MS (or equivalent), 30 m x 0.25 mm ID,

0.25 µm film thickness

Carrier Gas Helium at a constant flow of 1.0 mL/min

Injector Temperature 280 °C

Injection Volume 1 µL (split ratio 100:1)

Oven Program
Initial 100°C for 5 min, ramp to 300°C at

10°C/min, hold for 10 min

MS Interface Temp. 280 °C

MS Source Temp. 230 °C

Mass Scan Range 50–550 amu

Sample Preparation:

Accurately weigh and dissolve the 2,3,4-Trimethoxybenzaldehyde sample in methanol to a

concentration of 1 mg/mL.

Filter the solution through a 0.45 µm syringe filter before injection.

Expected Results:

The resulting chromatogram should show a major peak corresponding to 2,3,4-
Trimethoxybenzaldehyde with a purity of ≥99% for fragrance-grade material. The mass

spectrum should match the known fragmentation pattern of the compound.

Protocol 3: Incorporation of Solid 2,3,4-
Trimethoxybenzaldehyde into a Fragrance Base
This protocol provides a general procedure for dissolving solid aroma chemicals into a liquid

fragrance base.
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Preparation: Accurately weigh the required amount of crystalline 2,3,4-
Trimethoxybenzaldehyde.

Solubilization: In a separate beaker, weigh a portion of a suitable solvent from the fragrance

formula, such as dipropylene glycol (DPG) or a component with good solubilizing properties

(e.g., benzyl benzoate). The ratio of solvent to solid will depend on the solid's solubility.

Gentle Warming: Gently warm the solvent while stirring. Add the crystalline 2,3,4-
Trimethoxybenzaldehyde to the warmed solvent. Continue to stir until the solid is

completely dissolved. Avoid excessive heat, which could degrade the material.

Blending: Once fully dissolved, this solution can be added to the main fragrance blend.

Homogenization: Stir the final mixture thoroughly to ensure homogeneity.

Maturation: Allow the fragrance concentrate to mature for a period of time (typically several

days to weeks) to allow the scents to meld and stabilize.

Stability and Storage
2,3,4-Trimethoxybenzaldehyde is reported to be stable under normal temperatures and

pressures.[1][3] For long-term storage, it should be kept in a tightly closed container in a cool,

dry, and well-ventilated area, away from incompatible substances such as strong oxidizing

agents.[1][3] As an aromatic aldehyde, it may be sensitive to air and light over time, so storage

under an inert atmosphere (like nitrogen) and in opaque containers is recommended to

maintain its quality.
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Caption: Workflow of Olfactory Perception.
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Synthesis of 2,3,4-Trimethoxybenzaldehyde

Step 1: Methylation

Step 2: Formylation
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Caption: Synthesis of 2,3,4-Trimethoxybenzaldehyde.
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Fragrance Development Workflow
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Caption: Fragrance Development Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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